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Compound of Interest

Thulium(ll)
Compound Name:
triffuoromethanesulfonate

Cat. No.: B141681 \‘ Get Quote :

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the properties, synthesis, and
applications of Thulium(lll) trifluoromethanesulfonate. The information is compiled from
various scientific sources to support its use in research, particularly in catalysis and materials
science.

Chemical and Physical Properties

Thulium(lll) trifluoromethanesulfonate, also known as thulium(lil) triflate, is a white solid
compound.[1] It is recognized for its utility as a Lewis acid in a variety of chemical
transformations.[1] The trifluoromethanesulfonate (triflate) anion contributes to its stability and
solubility in polar solvents.[1]

General Properties
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Property Value Source(s)
Chemical Formula C3F909S3Tm or (CF3S0s)sTm [1112][3]
Molecular Weight 616.14 g/mol [2][3]

CAS Number 141478-68-4 [1][21[3]

White to almost white

Appearance 1
PP powder/solid s

Purity Typically =98% [2]

Physical Properties

Quantitative physical property data for Thulium(lll) trifluoromethanesulfonate is not widely
available. The following table includes available data and estimates based on analogous

lanthanide triflates.
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Property Value Notes Source(s)
Density 1.7 g/cm3 [2]
] ] ] Data not found in the
Melting Point Not available )
searched literature.
- ) ] Data not found in the
Boiling Point Not available ]
searched literature.
Based on the
Decomposition decomposition
~427 °C [4]
Temperature temperature of
Lanthanum(lll) triflate.
Soluble in water and
polar solvents. Limited  General solubility
solubility in chloroform  information for
. and toluene. Very Thulium(lll) triflate and
Solubility [11[4115]

soluble in acetone and
ethanol. Insoluble in
1,4-dioxane and

benzene.

specific data for the
analogous
Lanthanum(lll) triflate.

Synthesis and Structure
Synthesis Protocol

A general and established method for the synthesis of lanthanide triflates involves the reaction

of the corresponding lanthanide oxide with triflic acid in an aqueous solution.[1] The hydrated

salt can then be dehydrated to yield the anhydrous form.

Experimental Protocol: Synthesis of Hydrated Thulium(lll) Trifluoromethanesulfonate

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add Thulium(lll)

oxide (Tm203).

» Acid Addition: Slowly add a stoichiometric amount of aqueous trifluoromethanesulfonic acid

(CF3SOsH) to the flask with continuous stirring. The reaction is as follows: Tm20s + 6HOTf +
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18H20 — 2--INVALID-LINK--3 + 3H20[1]

o Reaction Completion: Continue stirring the mixture at room temperature until the thulium
oxide has completely dissolved, resulting in a clear or slightly colored solution.

« |solation: The hydrated Thulium(lll) trifluoromethanesulfonate can be isolated by removal
of excess water under reduced pressure.

Experimental Protocol: Dehydration

To obtain anhydrous Thulium(lll) trifluoromethanesulfonate, the hydrated salt is heated to
between 180 and 200 °C under reduced pressure.[1]

~-INVALID-LINK--3 » Tm(OTf)s + 9H20[1]

Thulium(lll) Oxide

. Isolation Heating (180-200°C)
Reaction at Room Temperature Tm(H20)e3 Tm(OTf)s

Aqueous Triflic Acid

Click to download full resolution via product page

Figure 1: Synthesis workflow for Thulium(lll) trifluoromethanesulfonate.

Crystal Structure

Detailed crystal structure data for Thulium(lll) trifluoromethanesulfonate is not readily
available. However, the crystal structures of other hydrated lanthanide triflates, such as those
of lanthanum, gadolinium, lutetium, and yttrium, have been determined.[1] These studies reveal
that the hydrated form consists of a nonahydrated lanthanide cation, [Ln(H20)¢]3*, and three
triflate anions.[1] The lanthanide ion is typically coordinated by nine water molecules. It is highly
probable that hydrated Thulium(lll) trifluoromethanesulfonate adopts a similar structure.

Catalytic Applications
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Thulium(lll) trifluoromethanesulfonate, like other lanthanide triflates, is a versatile and water-
tolerant Lewis acid catalyst for a wide range of organic transformations.[1][6] Its stability in
agueous media makes it an environmentally friendly alternative to traditional Lewis acids like
aluminum chloride.[1][6]

Overview of Catalyzed Reactions

Thulium(lll) trifluoromethanesulfonate is known to catalyze several types of organic
reactions, including:

Asymmetric alpha-amination

Cycloadditions

Benzyl etherification

Condensation of aldehydes, amines, and vinyl ethers

Glycosylation

Representative Experimental Protocol: Diels-Alder
Reaction

While a specific protocol for a Thulium(lll) trifluoromethanesulfonate-catalyzed Diels-Alder
reaction was not found, the following is a general procedure adapted from protocols using other
rare earth triflates.[7]

o Catalyst Preparation: In a reaction vessel, dissolve Thulium(lll) trifluoromethanesulfonate
(5 mol%) in the chosen solvent (e.g., water or an organic solvent).

o Addition of Reactants: Add the dienophile (1 mmol) to the catalyst solution and stir for 15
minutes. Subsequently, add the diene (1 mmol) at the desired reaction temperature (e.g., 30
°C).

¢ Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,
such as *H NMR spectroscopy.
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e Work-up: Upon completion, dilute the reaction mixture with water and extract the product
with an organic solvent (e.g., ethyl acetate).

 Purification: Dry the combined organic phases (e.g., with Na2S0Oa), filter, and purify the
product by flash chromatography.

Tm(OTf)3 in Solvent

Dienophile

et . Aqueous Work-up
Diels-Alder Reaction e Chromatography

Cycloaddition Product
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Figure 2: General workflow for a Tm(OTf)s catalyzed Diels-Alder reaction.

Safety and Handling

Thulium(lll) trifluoromethanesulfonate is classified as a hazardous substance. It is crucial to

handle this compound with appropriate safety precautions in a well-ventilated area or fume
hood.

Hazard Identification

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

» Signal Word: Warning

Recommended Personal Protective Equipment (PPE)

o Eye Protection: Safety glasses with side-shields or goggles.
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» Hand Protection: Compatible chemical-resistant gloves.
e Respiratory Protection: NIOSH-approved respirator for dusts if ventilation is inadequate.

o Skin and Body Protection: Laboratory coat.

Storage

Store in a tightly sealed container in a dry and well-ventilated place. Keep away from
incompatible materials such as strong oxidizing agents.

Spectroscopic Data

Specific spectroscopic data for Thulium(lll) trifluoromethanesulfonate is limited in the public
domain.

* NMR Spectroscopy: While *H and *3C NMR are not directly applicable to the thulium cation,
19F NMR would be a valuable tool for characterizing the triflate anion. In related metal triflate
complexes, the triflate counterion typically shows a signal around -79 ppm in the °F NMR
spectrum.[8]

o Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability and
decomposition profile of the compound. For lanthanide triflates, TGA would show the loss of
water molecules in the hydrated form at elevated temperatures, followed by the
decomposition of the anhydrous salt.[9]

Conclusion

Thulium(lll) trifluoromethanesulfonate is a valuable Lewis acid catalyst with promising
applications in organic synthesis and materials science. Its water stability and catalytic activity
make it an attractive option for developing greener chemical processes. While specific
quantitative data for some of its physical properties are not extensively documented, its
chemical behavior can be largely inferred from the well-studied family of lanthanide triflates.
Further research into its specific catalytic applications and detailed characterization will
undoubtedly expand its utility in various fields of chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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